Cas no 1121057-52-0 (3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride)

3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride is a heterocyclic compound featuring a 1,2,4-oxadiazole core substituted with a methyl group and a pyrrolidin-3-yl moiety. The hydrochloride salt enhances its solubility and stability, making it suitable for pharmaceutical and biochemical research applications. This compound is of interest due to its potential as a building block in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) disorders or other therapeutic areas. Its rigid oxadiazole scaffold and basic pyrrolidine nitrogen contribute to its utility in structure-activity relationship (SAR) studies. The compound is typically handled under controlled conditions due to its reactivity and hygroscopic nature.
3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride structure
1121057-52-0 structure
Product Name:3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride
CAS No:1121057-52-0
MF:C7H12ClN3O
MW:189.642680168152
MDL:MFCD11870728
CID:1084012
PubChem ID:53400826
Update Time:2025-06-10

3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride
    • 3-methyl-5-(3-pyrrolidinyl)-1,2,4-Oxadiazole HCL
    • 3-Methyl-5-(3-pyrrolidinyl)-1,2,4-oxadiazole hydrochloride (1:1)
    • 1121057-52-0
    • AKOS022182678
    • 3-methyl-5-pyrrolidin-3-yl-1,2,4-oxadiazole;hydrochloride
    • 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazolehydrochloride
    • DS-15217
    • 1,2,4-Oxadiazole, 3-Methyl-5-(3-pyrrolidinyl)-, hydrochloride
    • A894653
    • EN300-219701
    • MFCD11870728
    • WUB05752
    • 3-METHYL-5-(3-PYRROLIDINYL)-1,2,4-OXADIAZOLE HYDROCHLORIDE
    • DB-060162
    • C71397
    • 3-METHYL-5-(PYRROLIDIN-3-YL)-1,2,4-OXADIAZOLE HCL
    • Z1473029576
    • SCHEMBL3693872
    • MDL: MFCD11870728
    • Inchi: 1S/C7H11N3O.ClH/c1-5-9-7(11-10-5)6-2-3-8-4-6;/h6,8H,2-4H2,1H3;1H
    • InChI Key: ZNFSKFKUBLQDHA-UHFFFAOYSA-N
    • SMILES: Cl.O1C(C2CNCC2)=NC(C)=N1

Computed Properties

  • Exact Mass: 189.0668897g/mol
  • Monoisotopic Mass: 189.0668897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51Ų

Experimental Properties

  • Sensitiveness: Air Sensitive

3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride Security Information

  • Signal Word:Warning
  • Hazard Statement: H315-H319
  • Warning Statement: P305+P351+P338
  • Storage Condition:Inert atmosphere,Room Temperature

3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride Pricemore >>

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Additional information on 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride

Comprehensive Overview of 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride (CAS No. 1121057-52-0)

3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride (CAS No. 1121057-52-0) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a pyrrolidine ring and a methyl group in its structure enhances its potential for interaction with various biological targets, making it a subject of interest for drug discovery and development.

The compound's unique structure, featuring a 1,2,4-oxadiazole core, is often associated with antimicrobial, anti-inflammatory, and neuroprotective properties. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the pyrrolidin-3-yl moiety's ability to modulate neurotransmitter systems. Recent studies have explored its role in targeting G-protein-coupled receptors (GPCRs), which are critical in treating conditions like Parkinson's disease and depression.

In the context of modern drug discovery, 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride stands out due to its bioavailability and metabolic stability. These attributes are essential for developing orally active drugs, a key focus area in contemporary pharmacology. The compound's hydrochloride salt form further improves its solubility, facilitating easier formulation and administration in preclinical studies.

One of the most searched topics related to this compound is its potential role in neurodegenerative disease research. With the rising global prevalence of conditions like Alzheimer's and multiple sclerosis, scientists are actively investigating novel compounds that can cross the blood-brain barrier (BBB). The pyrrolidine and oxadiazole motifs in this molecule are known to enhance BBB permeability, making it a promising candidate for further exploration.

Another area of interest is the compound's applicability in cancer research. The 1,2,4-oxadiazole scaffold has been linked to antitumor activity in several studies, particularly in inhibiting kinase enzymes involved in cell proliferation. While 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride is still under investigation, its structural features align with those of known kinase inhibitors, sparking optimism about its potential utility in oncology.

From a synthetic chemistry perspective, the preparation of 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride involves multi-step reactions, including cyclization and salt formation. Researchers often highlight the importance of green chemistry principles in its synthesis, aiming to reduce waste and improve yield. This aligns with the growing demand for sustainable practices in pharmaceutical manufacturing, a topic frequently searched by professionals in the field.

The compound's CAS No. 1121057-52-0 is a critical identifier for researchers sourcing it for studies. Databases like PubChem and Reaxys provide detailed physicochemical properties, including molecular weight, solubility, and spectral data. These resources are invaluable for scientists designing experiments or performing structure-activity relationship (SAR) analyses to optimize the compound's efficacy.

In summary, 3-Methyl-5-(pyrrolidin-3-yl)-1,2,4-oxadiazole hydrochloride represents a versatile and promising compound in medicinal chemistry. Its dual functionality—combining a 1,2,4-oxadiazole ring with a pyrrolidine group—opens doors to multiple therapeutic avenues. As research progresses, this molecule may well become a cornerstone in developing next-generation treatments for CNS disorders, cancer, and other pressing health challenges.

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